Cas no 53234-56-3 (6-Chloro-5-cyanopicolinic acid)

• Product Name: 6-Chloro-5-cyanopicolinic acid
• CAS No: 53234-56-3
• MF: C₇H₃ClN₂O₂
• MW: 182.563920259476
• MDL: MFCD18258363
• CID: 1031443
• PubChem ID: 53433239
• Update Time: 2025-04-20

6-Chloro-5-cyanopicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-cyanopicolinic acid
• 6-chloro-5-cyanopyridine-2-carboxylic acid
• 6-chloro-5-cyano-pyridine-2-carboxylic acid
• AK127173
• KB-248450
• QC-11093
• ROPFRDWKBGCDEZ-UHFFFAOYSA-N
• 2-Pyridinecarboxylic acid, 6-chloro-5-cyano-

• MDL： MFCD18258363
• Inchi： 1S/C7H3ClN2O2/c8-6-4(3-9)1-2-5(10-6)7(11)12/h1-2H,(H,11,12)
• InChI Key： ROPFRDWKBGCDEZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Topological Polar Surface Area: 74

Experimental Properties

• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 407°C at 760 mmHg
• Solubility: Slightly soluble (1.8 g/l) (25 º C),

6-Chloro-5-cyanopicolinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids